N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide

Specification

• CAS No.: 896336-47-3
• Molecular Formula: C19H23FN2O5S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: N'-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)oxamide
• Standard InChI: InChI=1S/C19H23FN2O5S/c1-13(2)9-10-21-18(23)19(24)22-12-17(16-4-3-11-27-16)28(25,26)15-7-5-14(20)6-8-15/h3-8,11,13,17H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
• Standard InChI Key: BWHUDXGOOGOCOF-UHFFFAOYSA-N
• SMILES: CC(C)CCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)F
• Canonical SMILES: CC(C)CCNC(=O)C(=O)NCC(C1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)F

Introduction

N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide is a complex organic compound characterized by its unique structural features, which include a sulfonyl group derived from 4-fluorobenzenesulfonyl and a furan moiety. The molecular formula for this compound is C21H26F1N2O3S, with a molecular weight of approximately 420.51 g/mol. The presence of both sulfonyl and furan functionalities enhances its potential for various biological activities, making it a subject of interest in medicinal chemistry and drug discovery.

Synthesis

The synthesis of N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide typically involves several key steps. These steps often include the preparation of intermediate compounds such as 4-fluorobenzenesulfonyl chloride and 2-furan-2-yl ethylamine, followed by a coupling reaction to form the final product. The use of suitable coupling agents under controlled conditions is crucial for achieving high yields and purity.

Biological Activity

Research indicates that N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide exhibits significant antibacterial activity against both gram-positive and gram-negative bacteria. It has shown effectiveness against Staphylococcus aureus ATCC 29213, highlighting its potential as an antibacterial agent. The unique structural features of this compound contribute to its efficacy in biological systems.

Applications in Medicinal Chemistry

The compound's unique structural framework presents opportunities for various applications in medicinal chemistry. Its potential therapeutic effects are being explored in drug discovery and development, particularly in targeting specific biological pathways. Techniques such as surface plasmon resonance and enzyme inhibition assays are commonly employed to elucidate the compound's pharmacodynamics.

Comparison with Similar Compounds

Several compounds share structural similarities with N'-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide. These include variations in substituents on the amine end, such as chlorine or methoxy groups, which can affect reactivity and biological activity.

Compound Name	Key Features
N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(4-chlorophenyl)methyl]ethanediamide	Contains chlorine instead of fluorine; different reactivity profile.
N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(3-methoxyphenyl)methyl]ethanediamide	Similar structure but varies in substituent on the amine end.
N-[2-(4-fluorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N'-[(4-methoxyphenyl)methyl]ethanediamide	Incorporates methoxy substituent; affects solubility and biological activity.

Future Research Directions

Future studies should focus on optimizing synthetic routes to improve yield and purity, as well as exploring the compound's pharmacokinetics and pharmacodynamics in more detail. Additionally, investigating its potential applications in material science and other fields could provide further insights into its versatility.